Navuridine

• CAS No.: 84472-85-5
• Product Name: Navuridine
• Molecular Formula: C9H11N5O4
• Molecular Weight: 253.22 g/mol
• IUPAC Name: 1-[4-azido-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
• Standard InChI: InChI=1S/C9H11N5O4/c10-13-12-5-3-8(18-6(5)4-15)14-2-1-7(16)11-9(14)17/h1-2,5-6,8,15H,3-4H2,(H,11,16,17)
• Standard InChIKey: ZSNNBSPEFVIUDS-SHYZEUOFSA-N
• Isomeric SMILES: C1[C@@H]([C@H](O[C@H]1N2C=CC(=O)NC2=O)CO)N=[N+]=[N-]
• SMILES: C1C(C(OC1N2C=CC(=O)NC2=O)CO)N=[N+]=[N-]
• Canonical SMILES: C1C(C(OC1N2C=CC(=O)NC2=O)CO)N=[N+]=[N-]
• Appearance: Solid powder
• Description: Navuridine, also known as 3’-Azido-2’,3’-dideoxyuridine, is a dideoxyuridine inhibitor of HIV reverse transcriptase that is related to zidovudine. Navuridine exhibits a relatively short half-life and incomplete oral bioavailability and has not been developed into a clinical drug.
• Purity: >95% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: AZdU; AzUrd; CS-87; CS87; CS 87; AZddU; NSC 380882; NSC380882; NSC-380882; Navuridine, 3’-Azido-2’,3’-dideoxyuridine
• PubChem Compound: 3908006
• Last Modified: Nov 11 2021